![molecular formula C8H6N4 B008952 2-(3H-Imidazo[4,5-b]pyridin-2-yl)acetonitrile CAS No. 107932-97-8](/img/structure/B8952.png)
2-(3H-Imidazo[4,5-b]pyridin-2-yl)acetonitrile
Overview
Description
2-(3H-Imidazo[4,5-b]pyridin-2-yl)acetonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Precursor for Synthesis : It serves as an efficient key precursor for synthesizing novel aminoimidazodipyridines, which have potential applications in various fields (Darweesh et al., 2021).
Fluorescent Applications : Derivatives of this compound emit long-wavelength light around 540 nm, useful in fluorescence studies (Tanaka et al., 2007). Additionally, they are efficient fluorescent probes for mercury ions (Shao et al., 2011).
Indicator for Acidity and Basicity : A new purple dye from this compound shows a reproducible color change when added to acids or bases, indicating its potential as an acid-base indicator (Razmara et al., 2015).
Industrial-Scale Production for Medication : It's used in the industrial-scale production of intermediates for potent angiotensin II antagonists (Stucky et al., 1997).
Synthesis of Imidazo[1,2-a]pyridines : Its derivatives are useful in the synthesis of imidazo[1,2-a]pyridine-3-carbaldehydes, which have various applications (Mohan et al., 2013).
Pharmaceutical Applications : The extended conformation of imidazo[1,2-a]pyridine derivatives is crucial for their antiulcer activity (Kaminski et al., 1989).
Transformation into Synthetic Products : These compounds can be transformed into synthetic and pharmaceutically interesting products (Chen et al., 2020).
Inhibitors for Vascular Endothelial Growth Factor Receptor-2 : They've been identified as new classes of VEGFR-2 kinase inhibitors, important in cancer research (Han et al., 2012).
Corrosion Inhibition : Certain derivatives have shown high inhibition performance against mild steel corrosion, making them potential candidates for corrosion protection (Saady et al., 2021).
Antimicrobial Activity : Some synthesized compounds have exhibited antimicrobial activity against various bacteria and fungi (Mallemula et al., 2015).
Mechanism of Action
Target of Action
The primary targets of 2-(3H-Imidazo[4,5-b]pyridin-2-yl)acetonitrile are Akt inhibitors and microtubules . Akt inhibitors play a crucial role in intracellular Akt activation and its downstream target (PRAS40) in vitro . Microtubules are a part of the cell’s cytoskeleton and are involved in many cellular processes, including mitosis .
Mode of Action
This compound interacts with its targets by inhibiting their function. It potently inhibits intracellular Akt activation and its downstream target (PRAS40) in vitro . It also effectively inhibits microtubule assembly formation .
Biochemical Pathways
The affected pathways include the Akt signaling pathway and the microtubule assembly pathway . The Akt signaling pathway is crucial for cell survival and growth, while the microtubule assembly pathway is essential for cell division and structure .
Result of Action
The inhibition of Akt activation and its downstream target (PRAS40) can lead to the suppression of cell growth and survival . The inhibition of microtubule assembly can disrupt cell division and structure, leading to cell death .
Safety and Hazards
Future Directions
The future directions for “2-(3H-Imidazo[4,5-b]pyridin-2-yl)acetonitrile” and related compounds are likely to involve further exploration of their biological activity profiles and potential applications in medicine . The ecological impact of their synthesis methods is also a significant area of focus .
Properties
IUPAC Name |
2-(1H-imidazo[4,5-b]pyridin-2-yl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4/c9-4-3-7-11-6-2-1-5-10-8(6)12-7/h1-2,5H,3H2,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFQTXNZDURSTFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)N=C(N2)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00148330 | |
Record name | 2-Cyanomethylimidazo(4,5-b)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00148330 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
107932-97-8 | |
Record name | 2-Cyanomethylimidazo(4,5-b)pyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0107932978 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Cyanomethylimidazo(4,5-b)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00148330 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-{3H-imidazo[4,5-b]pyridin-2-yl}acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
A: The research demonstrates that 2-(3H-Imidazo[4,5-b]pyridin-2-yl)acetonitrile reacts with arylidenemalononitriles to yield 9-aminoimidazo[1,2-a:5,4-b']dipyridine-6,8-dicarbonitriles. This reaction exhibits regioselectivity, meaning it preferentially forms one product over other possible isomers. This selectivity was further supported by theoretical calculations at the DFT level []. Conversely, the reaction with bis-arylidenemalononitriles under similar conditions leads to the formation of bis[2-(3H-imidazo[4,5-b]pyrid-2-yl)acrylonitriles] []. This difference in product formation highlights the influence of the reaction partner on the regiochemical outcome and showcases the versatility of this compound as a building block for synthesizing diverse imidazo[4,5-b]pyridine derivatives.
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